Cas no 1805051-40-4 (Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate)

• Product Name: Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate
• CAS No: 1805051-40-4
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5011079
• Update Time: 2025-05-21

Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate

• Inchi： 1S/C13H13F2NO2/c1-3-8-4-9(6-12(17)18-2)11(13(14)15)5-10(8)7-16/h4-5,13H,3,6H2,1-2H3
• InChI Key： DJOMVVURGHCMAA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(CC)=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate

Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate: A Comprehensive Overview

Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate, also known by its CAS number 1805051-40-4, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of phenylacetates, which are widely used in various industries due to their versatile properties. The molecular formula of this compound is C13H13F2NO2, and its molecular weight is approximately 267.26 g/mol. The compound's structure consists of a phenyl ring substituted with cyano, difluoromethyl, and ethyl groups, along with an acetate ester group attached to the methyl group.

The synthesis of Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate involves a series of intricate chemical reactions, including nucleophilic substitution, esterification, and possibly Friedel-Crafts acylation. These reactions require precise control of conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to significantly enhance the reaction efficiency in similar compounds.

One of the most notable applications of this compound is in the field of pharmaceuticals. The presence of multiple functional groups in its structure makes it a valuable intermediate in drug design. For example, the cyano group can act as a bioisostere for other functional groups, while the difluoromethyl group introduces fluorine atoms, which are known to enhance drug stability and bioavailability. Recent studies have explored the potential of this compound as a lead molecule for developing anti-inflammatory agents and anticancer drugs.

In addition to its pharmaceutical applications, Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate finds utility in the agrochemical industry. Its ability to interact with various biological systems makes it a candidate for developing pesticides and herbicides. Researchers have investigated its role as a plant growth regulator, where it can influence metabolic pathways in plants to enhance resistance against environmental stressors.

The compound's electronic properties also make it suitable for applications in the electronic materials sector. The presence of electron-withdrawing groups like cyano and difluoromethyl can modulate the electronic characteristics of materials, making them ideal for use in organic semiconductors and optoelectronic devices. Recent breakthroughs in nanotechnology have highlighted the potential of such compounds in creating advanced materials with tailored electronic properties.

From an environmental perspective, understanding the degradation pathways of Methyl 4-cyano-2-difluoromethyl-5-ethylphenylacetate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to aquatic organisms.

Looking ahead, the development of novel synthetic routes and exploration of new applications will continue to shape the significance of this compound. Its unique combination of functional groups positions it as a promising candidate for interdisciplinary research across chemistry, biology, and materials science.